2-hydroxy-9-methyl-N-(3-morpholinopropyl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: 2-hydroxy-9-methyl-N-(3-morpholin-4-ylpropyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H22N4O4/c1-12-4-2-7-21-14(12)19-16(23)13(17(21)24)15(22)18-5-3-6-20-8-10-25-11-9-20/h2,4,7,23H,3,5-6,8-11H2,1H3,(H,18,22)
• InChI Key: FPVQOCYIUAGNHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C(=O)NCCCN3CCOCC3)O
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol

Description

2-hydroxy-9-methyl-N-(3-morpholinopropyl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthetic Approaches

The synthesis of novel heterocyclic compounds, including derivatives of the specified compound, has been a subject of interest. For instance, Abu‐Hashem et al. (2020) reported the synthesis of novel compounds derived from visnaginone and khellinone, focusing on their anti-inflammatory and analgesic properties. This research emphasizes the development of new chemical structures through various synthetic pathways, including reactions with morpholine derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Analysis

Ukrainets et al. (2015) investigated the analgesic properties of N-(benzyl)-2-hydroxy-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, synthesizing a group of these compounds and confirming their structure through elemental analysis and NMR spectroscopy. This work highlights the importance of detailed structural characterization in understanding the biological activities of these compounds (Ukrainets, Alexeeva, Davydenko, & Grinenko, 2015).

Applications in Biological Research

Analgesic and Anti-inflammatory Properties

The synthesized compounds have been evaluated for their potential analgesic and anti-inflammatory activities. For example, the research by Abu‐Hashem et al. (2020) explored the cyclooxygenase inhibitory activity, analgesic, and anti-inflammatory effects of newly synthesized compounds, finding some to exhibit significant bioactivity compared to standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Screening

The exploration of pharmacological properties, including the assessment of analgesic effects using models like "acetic acid writhings," has been a critical aspect of research. Ukrainets et al. (2015) found that all synthesized N-(benzyl)-2-hydroxy-9-methyl-4-oxo-4Н-pyrido[1,2-a]pyrimidine-3-carboxamides exhibited analgesic properties to varying degrees, contributing to the understanding of structure-activity relationships within this class of compounds (Ukrainets, Alexeeva, Davydenko, & Grinenko, 2015).